1-[3-(4-methoxyphenyl)propanoyl]-2-methylindoline

• IUPAC Name: 3-(4-methoxyphenyl)-1-(2-methyl-2,3-dihydroindol-1-yl)propan-1-one
• InChI: InChI=1S/C19H21NO2/c1-14-13-16-5-3-4-6-18(16)20(14)19(21)12-9-15-7-10-17(22-2)11-8-15/h3-8,10-11,14H,9,12-13H2,1-2H3
• InChI Key: LZBRNWFWTJDQAW-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=CC=CC=C2N1C(=O)CCC3=CC=C(C=C3)OC
• Molecular Formula: C19H21NO2
• Molecular Weight: 295.4 g/mol

Description

1-[3-(4-methoxyphenyl)propanoyl]-2-methylindoline, commonly known as MPI, is a synthetic compound that belongs to the family of indole derivatives. This compound has received attention from the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience.

Scientific Research Applications

MPI has been studied extensively for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit a range of pharmacological activities, including analgesic, anti-inflammatory, and anticonvulsant effects. Additionally, MPI has been investigated for its potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Its ability to modulate neurotransmitter systems in the brain makes it a promising candidate for further research in this area.

Mechanism of Action

The mechanism of action of MPI is not fully understood, but it is believed to involve the modulation of various neurotransmitter systems in the brain. MPI has been shown to interact with the GABAergic and glutamatergic systems, which are involved in the regulation of neuronal activity. Additionally, MPI has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which are involved in the inflammatory response.
Biochemical and Physiological Effects
MPI has been shown to exhibit a range of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models, as well as to exhibit anticonvulsant effects. Additionally, MPI has been shown to improve cognitive function in animal models of Alzheimer's disease. These effects are believed to be due to the modulation of neurotransmitter systems in the brain, as well as the inhibition of certain enzymes involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

MPI has several advantages for lab experiments, including its high purity and stability. Additionally, its pharmacological activities make it a useful tool for investigating the mechanisms of action of various drugs and neurotransmitter systems. However, there are also limitations to using MPI in lab experiments, such as its relatively low solubility in water and its potential toxicity at high doses. These factors must be taken into consideration when designing experiments using MPI.

Future Directions

There are several future directions for research on MPI. One area of interest is its potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of MPI and its interactions with various neurotransmitter systems. Finally, the development of new synthesis methods for MPI could lead to improved yields and purity, making it a more viable candidate for further research.
Conclusion
In conclusion, 1-[3-(4-methoxyphenyl)propanoyl]-2-methylindoline is a synthetic compound with potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. Its synthesis method has been optimized to achieve high yields and purity, and it has been shown to exhibit a range of pharmacological activities, including analgesic, anti-inflammatory, and anticonvulsant effects. Future research on MPI could lead to new treatments for neurodegenerative diseases and a better understanding of its mechanism of action.